Cas no 90961-84-5 (3,7-Diazabicyclo[3.3.1]nonane-2,4,6,8-tetrone,3,7-dibutyl-9,9-dimethyl-)

3,7-Diazabicyclo[3.3.1]nonane-2,4,6,8-tetrone,3,7-dibutyl-9,9-dimethyl- structure
90961-84-5 structure
Product Name:3,7-Diazabicyclo[3.3.1]nonane-2,4,6,8-tetrone,3,7-dibutyl-9,9-dimethyl-
CAS No:90961-84-5
MF:C17H26N2O4
MW:322.399344921112
CID:804092
PubChem ID:10734617
Update Time:2025-04-19

3,7-Diazabicyclo[3.3.1]nonane-2,4,6,8-tetrone,3,7-dibutyl-9,9-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 3,7-Diazabicyclo[3.3.1]nonane-2,4,6,8-tetrone,3,7-dibutyl-9,9-dimethyl-
    • 3,7-dibutyl-9,9-dimethyl-3,7-diazabicyclo[3.3.1]nonane-2,4,6,8-tetrone
    • 3,7-Dibutyl-9,9-dimethyl-3,7-diazabicyclo(3.3.1)nonane-2,4,6,8-tetrone
    • 90961-84-5
    • NS00064975
    • DTXSID20920034
    • EINECS 292-693-3
    • Inchi: 1S/C17H26N2O4/c1-5-7-9-18-13(20)11-15(22)19(10-8-6-2)16(23)12(14(18)21)17(11,3)4/h11-12H,5-10H2,1-4H3
    • InChI Key: KXRKLVSWBBGXQW-UHFFFAOYSA-N
    • SMILES: O=C1C2C(N(CCCC)C(C(C(N1CCCC)=O)C2(C)C)=O)=O

Computed Properties

  • Exact Mass: 322.18925731g/mol
  • Monoisotopic Mass: 322.18925731g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 463
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 74.8Ų

Experimental Properties

  • Density: 1.117
  • Boiling Point: 485.8°Cat760mmHg
  • Flash Point: 211°C
  • Refractive Index: 1.498
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